Cas no 103579-16-4 (Carbamic acid, octadecyl-,[tetrahydro-2-(hydroxymethyl)-2-furanyl]methyl ester)

• Product Name: Carbamic acid, octadecyl-,[tetrahydro-2-(hydroxymethyl)-2-furanyl]methyl ester
• CAS No: 103579-16-4
• MF: C₂₅H₄₉NO₄
• MW: 427.660868406296
• CID: 1137727
• PubChem ID: 4178220
• Update Time: 2025-04-20

Carbamic acid, octadecyl-,[tetrahydro-2-(hydroxymethyl)-2-furanyl]methyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, octadecyl-,[tetrahydro-2-(hydroxymethyl)-2-furanyl]methyl ester
• 2-(HYDROXYMETHYL)TETRAHYDROFURFURYL N-OCTADECYLCARBAMATE
• NNCZMROTQMDGEM-UHFFFAOYSA-N
• 2-Hydroxymethyl-2-[(octadecylaminocarbonyl)oxy]methyl tetrahydrofuran
• SCHEMBL9670749
• (2-(Hydroxymethyl)tetrahydrofuran-2-yl)methyl octadecylcarbamate
• AKOS024434200
• 103579-16-4

• Inchi： 1S/C25H49NO4/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-20-26-24(28)29-23-25(22-27)19-18-21-30-25/h27H,2-23H2,1H3,(H,26,28)
• InChI Key： NNCZMROTQMDGEM-UHFFFAOYSA-N
• SMILES： O1CCCC1(CO)COC(NCCCCCCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 427.36637
• Monoisotopic Mass: 427.36615904g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 21
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.3
• Topological Polar Surface Area: 67.8Ų

Experimental Properties

• PSA: 67.79